Cas no 2145569-62-4 (2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid
• CAS No: 2145569-62-4
• MF: C₁₂H₁₆ClN₃O₄
• MW: 301.726141929626
• CID: 6240033
• PubChem ID: 165509057
• Update Time: 2025-05-23

2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(6-chloropyridazin-3-yl)propanoic acid
• 2145569-62-4
• EN300-1299909

• Inchi： 1S/C12H16ClN3O4/c1-12(2,3)20-11(19)14-8(10(17)18)6-7-4-5-9(13)16-15-7/h4-5,8H,6H2,1-3H3,(H,14,19)(H,17,18)
• InChI Key： DVMWKYJQIIRHTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C(=O)O)NC(=O)OC(C)(C)C)N=N1

Computed Properties

• Exact Mass: 301.0829337g/mol
• Monoisotopic Mass: 301.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid (CAS No. 2145569-62-4)

2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid (CAS No. 2145569-62-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a tert-butoxycarbonyl (Boc) protected amino group and a 6-chloropyridazin-3-yl substituent. The unique structural features of this molecule make it a valuable candidate for various biological and therapeutic applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization at other sites of the molecule. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for multi-step synthetic processes. The presence of the 6-chloropyridazin-3-yl substituent adds further complexity and potential biological activity to the molecule, as pyridazines are known to exhibit a range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

Recent studies have highlighted the potential of 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid in the development of novel therapeutics. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid has shown promise in cancer research. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be a valuable lead for the development of targeted cancer therapies.

The pharmacokinetic properties of 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in animal models supports its potential for clinical translation.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid involves several well-established steps in organic synthesis. The key intermediate is typically prepared by coupling a protected amino acid with a halogenated pyridazine derivative using transition metal-catalyzed cross-coupling reactions such as Suzuki or Heck coupling. The final deprotection step to remove the Boc group can be achieved using trifluoroacetic acid (TFA) or other mild acidic conditions.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(6-chloropyridazin-3-yl)propanoic acid (CAS No. 2145569-62-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.